(Z)-3-(4-fluorophenyl)-N'-((E)-2-methyl-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-fluorophenyl)-N-[(Z)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C20H17FN4O/c1-14(11-15-5-3-2-4-6-15)13-22-25-20(26)19-12-18(23-24-19)16-7-9-17(21)10-8-16/h2-13H,1H3,(H,23,24)(H,25,26)/b14-11+,22-13-
• InChI Key: GHSIJPUHTAUSGJ-BDGXDWLASA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=NNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)F
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=N\NC(=O)C2=CC(=NN2)C3=CC=C(C=C3)F
• Molecular Formula: C20H17FN4O
• Molecular Weight: 348.4 g/mol

Description

(Z)-3-(4-fluorophenyl)-N'-((E)-2-methyl-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C20H17FN4O and its molecular weight is 348.381. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications Pyrazole derivatives, including those structurally related to the specified compound, have shown promising biological activities. For instance, Thangarasu, Manikandan, and Thamaraiselvi (2019) have synthesized novel pyrazole derivatives demonstrating significant anti-breast cancer, anti-inflammatory, and antioxidant properties. These compounds were identified to inhibit key enzymes such as Cyclooxygenase-2 and Phosphoinositide-3-Kinase, highlighting their potential as future therapeutic agents (Thangarasu, Manikandan, & Thamaraiselvi, 2019). Similarly, Karrouchi et al. (2021) synthesized and evaluated a pyrazole derivative for its in vitro anti-diabetic potential against α-glucosidase and α-amylase enzymes, indicating its potential as an anti-diabetic agent (Karrouchi et al., 2021).

Fluorescence and Sensor Applications Another significant area of application for pyrazole derivatives includes fluorescence and sensor development. Dhara et al. (2016) designed a new fluorescent sensor based on a pyrazole carbohydrazide structure for the selective and sensitive detection of Zn2+ and Mg2+ ions, showcasing its utility in bioimaging and monitoring intracellular metal ion levels (Dhara et al., 2016).

Agricultural Applications Moreover, the synthesis of novel pyrazole-integrated oxadiazoles has demonstrated potential agricultural applications, particularly as antifungal agents. Wu et al. (2019) reported the synthesis of 1,3,4-oxadiazole-2-carbohydrazides with significant bioactivity against fungi and oomycetes, suggesting their potential use in developing new agricultural fungicides (Wu et al., 2019).

Material Science Applications In material science, the structural and vibrational spectroscopic studies of pyrazole derivatives provide insights into their chemical behavior and stability, which are crucial for developing new materials with specific properties. Pillai et al. (2017) conducted comprehensive spectroscopic investigations and molecular docking studies of a pyrazole carbohydrazide derivative, contributing to the understanding of its molecular dynamics and potential as a novel material (Pillai et al., 2017).